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Compound of Interest

Compound Name: YZ129

Cat. No.: B1193886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YZ129 is a potent small molecule inhibitor of the Heat Shock Protein 90 (HSP90)-calcineurin-

NFAT signaling pathway.[1][2][3] It has demonstrated significant anti-tumor activity against

glioblastoma by inducing cell-cycle arrest, promoting apoptosis, and inhibiting tumor cell

proliferation and migration.[1][2][3] These application notes provide detailed protocols for the

safe handling, storage, and disposal of YZ129, as well as experimental procedures for its use

in in vitro cancer research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of YZ129 is provided in the table below.
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Property Value Reference

Chemical Name
4-(Isoquinolin-6-

ylamino)naphthalene-1,2-dione
[4]

CAS Number 1643120-60-8 [5]

Molecular Formula C19H12N2O2 [6]

Molecular Weight 300.31 g/mol [6]

Appearance Solid powder [4]

Solubility Soluble in DMSO [4]

Purity >98% [4]

Safe Handling and Storage
YZ129 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[7] Adherence to the following safety protocols is crucial to minimize risk to personnel

and the environment.

Personal Protective Equipment (PPE)
When handling YZ129, the following PPE should be worn:

PPE Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.

Engineering Controls
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Control Specification

Ventilation

Work with YZ129 should be conducted in a

chemical fume hood to avoid inhalation of dust

or aerosols.

Eye Wash Station
An accessible eye wash station should be

available in the immediate work area.

Safety Shower A safety shower should be readily accessible.

Storage Conditions
Proper storage is essential to maintain the stability and efficacy of YZ129.

Condition Temperature Duration

Powder -20°C Up to 2 years

Stock Solution (in DMSO) -80°C Up to 6 months

Stock Solution (in DMSO) -20°C Up to 1 month

Data sourced from multiple suppliers and may vary. Always refer to the manufacturer's specific

recommendations.[1][5]

Disposal Procedures
YZ129 is very toxic to aquatic life.[7] Therefore, proper disposal is critical to prevent

environmental contamination.

Waste Categorization
All materials contaminated with YZ129, including unused compound, solutions, contaminated

labware (e.g., pipette tips, tubes), and personal protective equipment, should be treated as

hazardous chemical waste.

Disposal Protocol
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Solid Waste:

Collect all solid waste contaminated with YZ129 in a designated, sealed, and clearly

labeled hazardous waste container.

The label should include "Hazardous Waste," "YZ129," and the associated hazard

symbols (e.g., harmful, environmental hazard).

Liquid Waste:

Collect all liquid waste containing YZ129 in a sealed, leak-proof, and clearly labeled

hazardous waste container.

Do not dispose of YZ129 solutions down the drain.

Final Disposal:

Dispose of all YZ129 waste through an approved hazardous waste disposal service in

accordance with local, state, and federal regulations.[7]

Signaling Pathway and Mechanism of Action
YZ129 exerts its anti-cancer effects by inhibiting the HSP90-calcineurin-NFAT signaling

pathway. HSP90 is a molecular chaperone that is crucial for the stability and function of many

oncogenic proteins.[8] In glioblastoma, HSP90 chaperones and stabilizes calcineurin, a

phosphatase that dephosphorylates and activates the Nuclear Factor of Activated T-cells

(NFAT) transcription factor.[1][2] Activated NFAT then translocates to the nucleus and promotes

the expression of genes involved in cell proliferation, survival, and migration.[1][2] YZ129
directly binds to HSP90, disrupting its interaction with calcineurin.[1][2] This leads to the

degradation of calcineurin, preventing NFAT activation and subsequent downstream signaling,

ultimately resulting in tumor cell death.[1][2]
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Caption: YZ129 inhibits the HSP90-calcineurin-NFAT signaling pathway.

Experimental Protocols
The following protocols are provided as a guide for in vitro studies using YZ129. Researchers

should optimize these protocols for their specific cell lines and experimental conditions.

Preparation of YZ129 Stock Solution
This workflow outlines the preparation of a YZ129 stock solution for in vitro experiments.
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Start: YZ129 Powder

1. Weigh YZ129 powder in a sterile microfuge tube.

2. Add appropriate volume of sterile DMSO to achieve desired stock concentration (e.g., 10 mM).

3. Vortex and/or gently warm to completely dissolve the powder.

4. Aliquot the stock solution into smaller volumes in sterile cryovials.

5. Store aliquots at -20°C or -80°C.

End: YZ129 Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing YZ129 stock solution.

Protocol:

Materials:

YZ129 powder

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microfuge tubes and cryovials

Vortex mixer

Procedure:

1. Under sterile conditions (e.g., in a laminar flow hood), weigh the desired amount of YZ129
powder into a sterile microfuge tube.

2. Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,

10 mM).

3. Add the calculated volume of sterile DMSO to the microfuge tube containing the YZ129
powder.

4. Vortex the tube until the YZ129 is completely dissolved. Gentle warming (e.g., to 37°C)

may be required to aid dissolution.[7]

5. Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

In Vitro Treatment of Glioblastoma Cells with YZ129
This protocol describes the general procedure for treating glioblastoma cells with YZ129 to

assess its biological effects.

Protocol:

Materials:

Glioblastoma cell line (e.g., U87) cultured in appropriate medium

YZ129 stock solution (e.g., 10 mM in DMSO)

Cell culture plates (e.g., 96-well, 6-well)
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Vehicle control (DMSO)

Procedure:

1. Seed the glioblastoma cells in the desired format (e.g., 96-well plate for proliferation

assays, 6-well plate for protein or RNA extraction) at a density that allows for logarithmic

growth during the treatment period.

2. Allow the cells to adhere and resume growth overnight in a humidified incubator at 37°C

with 5% CO2.

3. The next day, prepare serial dilutions of YZ129 in fresh cell culture medium to achieve the

desired final concentrations. It is important to also prepare a vehicle control (medium with

the same final concentration of DMSO as the highest YZ129 concentration).

4. Remove the old medium from the cells and replace it with the medium containing the

various concentrations of YZ129 or the vehicle control.

5. Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

6. Following incubation, the cells can be harvested for downstream analysis, such as cell

viability assays, Western blotting, or flow cytometry.

Cell Proliferation Assay (WST-1 based)
This protocol outlines a method to assess the effect of YZ129 on glioblastoma cell proliferation.

[1]

Protocol:

Materials:

Glioblastoma cells treated with YZ129 as described in section 6.2 in a 96-well plate.

WST-1 reagent

Microplate reader
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Procedure:

1. Following the treatment period with YZ129, add 10 µL of WST-1 reagent to each well of

the 96-well plate.

2. Incubate the plate for 1-4 hours at 37°C in a CO2 incubator. The incubation time should be

optimized for the specific cell line.

3. After incubation, gently shake the plate for 1 minute on a shaker.

4. Measure the absorbance of each well at 450 nm using a microplate reader. The reference

wavelength should be around 630 nm.

5. The absorbance is directly proportional to the number of viable cells. Calculate the

percentage of cell viability for each treatment condition relative to the vehicle control.

Troubleshooting
Issue Possible Cause Suggested Solution

YZ129 precipitate in stock

solution

Poor solubility or exceeding

solubility limit.

Gently warm the stock solution

to 37°C and vortex. Prepare a

more dilute stock solution if the

problem persists.

High variability in cell-based

assays

Inconsistent cell seeding,

pipetting errors, or edge effects

in multi-well plates.

Ensure a homogenous cell

suspension before seeding.

Use calibrated pipettes. Avoid

using the outer wells of multi-

well plates.

No observable effect of YZ129

Inactive compound, incorrect

concentration, or resistant cell

line.

Verify the integrity of the

YZ129 stock. Test a wider

range of concentrations. Use a

sensitive positive control for

the pathway.

Disclaimer: YZ129 is for research use only and has not been approved for medical

applications.[7] All procedures should be performed by trained personnel in a laboratory
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setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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